Cas no 82019-04-3 (Dibenzo[b,e][1,4]dioxin-2-ol,3,7,8-trichloro-)

Dibenzo[b,e][1,4]dioxin-2-ol,3,7,8-trichloro- structure
82019-04-3 structure
Product name:Dibenzo[b,e][1,4]dioxin-2-ol,3,7,8-trichloro-
CAS No:82019-04-3
MF:C12H5Cl3O3
MW:303.525300741196
CID:723403
PubChem ID:119141

Dibenzo[b,e][1,4]dioxin-2-ol,3,7,8-trichloro- Chemical and Physical Properties

Names and Identifiers

    • Dibenzo[b,e][1,4]dioxin-2-ol,3,7,8-trichloro-
    • 2-hydroxy-3,7,8-trichlorodibenzo-4-dioxin
    • 2-Hydroxy-3,7,8-trichlorodibenzo-p-dioxin
    • 3,7,8-trichlorodibenzo-p-dioxin-2-ol
    • DTXSID201002392
    • NS00116022
    • 82019-04-3
    • Dibenzo(b,e)(1,4)dioxin-2-ol, 3,7,8-trichloro-
    • 2-hydroxy-3,7,8-trichloro dibenzo-p-dioxine
    • 2-Hydroxy-3,7,8-trichlorodd
    • 8-OH-2,3,7-TriCDD
    • UNII-LLF5IVU6KN
    • 3,7,8-Trichlorodibenzo(b,e)(1,4)dioxin-2-ol
    • 3,7,8-trichlorooxanthren-2-ol
    • LLF5IVU6KN
    • Inchi: InChI=1S/C12H5Cl3O3/c13-5-1-9-10(2-6(5)14)18-12-4-8(16)7(15)3-11(12)17-9/h1-4,16H
    • InChI Key: PMDIZNYHSROIKW-UHFFFAOYSA-N
    • SMILES: C1=C(C(=CC2=C1OC3=CC(=C(C=C3O2)Cl)Cl)Cl)O

Computed Properties

  • Exact Mass: 301.93
  • Monoisotopic Mass: 301.93
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • Density: 1.663
  • Boiling Point: 435.5°C at 760 mmHg
  • Flash Point: 217.2°C
  • Refractive Index: 1.68

Recommend Articles

Recommended suppliers
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
atkchemica
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
atkchemica
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jincang Pharmaceutical (Shanghai) Co., LTD.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.